Cas no 1806868-80-3 (Ethyl 5-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 5-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetate
• CAS No: 1806868-80-3
• MF: C₁₁H₁₁Br₂F₂NO₂
• MW: 387.015348672867
• CID: 4864117
• Update Time: 2025-06-14

Ethyl 5-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H11Br2F2NO2/c1-2-18-9(17)3-6-7(4-12)10(11(14)15)16-5-8(6)13/h5,11H,2-4H2,1H3
• InChI Key： PXIGMLWQKVEZPL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(CBr)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetate

Comprehensive Analysis of Ethyl 5-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1806868-80-3)

The compound Ethyl 5-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1806868-80-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromomethyl and difluoromethyl substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel heterocyclic compounds and fluorinated pharmaceuticals, which are currently trending in the field of drug discovery.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in Ethyl 5-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetate is particularly noteworthy, as it mimics the steric and electronic properties of a hydroxyl group while offering improved resistance to oxidative degradation. This characteristic aligns with the growing focus on sustainable chemistry and green synthesis, topics frequently searched by professionals in the chemical industry.

The bromomethyl functionality in this compound also opens avenues for further functionalization, making it a versatile building block in medicinal chemistry. Its applications extend to the development of kinase inhibitors and antiviral agents, areas that have gained prominence due to global health challenges. Searches for pyridine-based intermediates and halogenated compounds have spiked, reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, Ethyl 5-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetate is often utilized in cross-coupling reactions and nucleophilic substitutions. These reactions are pivotal in constructing complex molecular architectures, a topic frequently explored in academic and industrial settings. The compound's CAS No. 1806868-80-3 serves as a unique identifier, ensuring precise communication among researchers and suppliers in the global chemical marketplace.

Environmental and safety considerations are also critical when working with this compound. While it is not classified as hazardous under standard regulations, proper handling protocols should be followed to ensure safe usage. This aligns with the increasing emphasis on laboratory safety and responsible chemical management, topics that resonate with modern researchers and regulatory bodies.

In summary, Ethyl 5-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1806868-80-3) represents a pivotal intermediate in the synthesis of advanced pharmaceutical and agrochemical products. Its structural features and reactivity profile make it a subject of ongoing interest, particularly in the context of fluorinated drug development and sustainable synthetic methodologies. As the scientific community continues to explore its potential, this compound is poised to play a key role in addressing some of the most pressing challenges in modern chemistry.